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Compound of Interest

Compound Name: AKOS B018304

Cat. No.: B1586663

For Researchers, Scientists, and Drug Development
Professionals

Introduction

AKOS B018304 is an arylalkylidene derivative, identified as a potent inhibitor of the
Chikungunya virus and an allosteric inhibitor of AFosB DNA binding.[1][2] Its chemical formula
is CIOH6N203S2, with a molecular weight of approximately 266.30 g/mol .[3][4] This document
provides detailed protocols for the preparation of stock solutions of AKOS B018304 for both in
vitro and in vivo research applications. Adherence to these guidelines is crucial for ensuring the
stability, and consistent performance of the compound in experimental settings.

Chemical Properties

A summary of the key chemical properties of AKOS B018304 is provided in the table below.
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Property Value Reference
CAS Number 6308-22-1 [11[3114]
Molecular Formula C10H6N203S2 [3][4]
Molecular Weight 266.30 g/mol [31[4]
Appearance Off-white to gray solid powder [3]

Purity >98% [5]

Storage and Stability

Proper storage of AKOS B018304 is critical to maintain its integrity.

Storage )

Form Shelf Life Reference
Temperature

Powder -20°C 3 years [1][3]

4°C 2 years [3]

In Solvent -80°C 6 months to 1 year [1][3]

-20°C 1 month [11[3]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
stock solutions into single-use volumes.[1][3]

Experimental Protocols
I. Preparation of In Vitro Stock Solutions

For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent.[2][3] It
is crucial to use fresh, anhydrous DMSO as the compound's solubility can be significantly
impacted by moisture.[1][3]

Materials:
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o AKOS B018304 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated pipettes

e \ortex mixer

e (Optional) Sonicator or water bath

Protocol:

Weighing: Accurately weigh the desired amount of AKOS B018304 powder.

e Solvent Addition: Add the calculated volume of fresh DMSO to the powder. For example, to
prepare a 10 mM stock solution, add 0.3755 mL of DMSO to 1 mg of AKOS B018304.[3]

» Dissolution: Vortex the solution thoroughly to facilitate dissolution. If precipitation or phase
separation occurs, gentle heating or sonication can be used to aid dissolution.[3]

o Storage: Aliquot the stock solution into single-use sterile tubes and store at -80°C for long-
term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[3]

Stock Solution Concentration Table (for In Vitro Use in DMSO)
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Desired

Mass of AKOS

Molar

Volume of DMSO

Concentration B018304 Concentration
1mM 1mg 3.7552 mL 1mM
5 mM 1mg 0.7510 mL 5 mM
10 mM 1mg 0.3755 mL 10 mM
1mM 5 mg 18.7758 mL 1mM
5mM 5mg 3.7552 mL 5mM
10 mM 5 mg 1.8776 mL 10 mM
1mM 10 mg 37.5516 mL 1mM
5 mM 10 mg 7.5103 mL 5 mM
10 mM 10 mg 3.7552 mL 10 mM
Data compiled from MedChemExpress.[3]
Solubility Data:
Solvent Solubility Reference
DMSO > 77.5 mg/mL (291.03 mM) [3]
Ethanol 2 mg/mL [1]
Water Insoluble [1]

II. Preparation of In Vivo Formulations

For animal studies, specific formulations are required to ensure bioavailability and minimize

toxicity. Below are two established protocols.

Protocol 1: PEG300, Tween-80, and Saline Formulation

Materials:
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 AKOS B018304

e DMSO

e« PEG300

e Tween-80

e Saline

Procedure:

o Prepare a concentrated stock solution of AKOS B018304 in DMSO (e.g., 25.8 mg/mL).

 In a sterile tube, add the components in the following order, ensuring the solution is mixed
thoroughly after each addition:

o 10% DMSO (from the concentrated stock)

o 40% PEG300

o 5% Tween-80

o 45% Saline

e This formulation results in a clear solution with a solubility of > 2.58 mg/mL (9.69 mM).[3]

Protocol 2: SBE-B-CD in Saline Formulation

Materials:

« AKOS B018304

e DMSO

e 20% SBE-B-CD in Saline

Procedure:
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Prepare a concentrated stock solution of AKOS B018304 in DMSO (e.g., 25.8 mg/mL).

Add 10% of the DMSO stock solution to 90% of the 20% SBE-{3-CD in saline solution.

Mix thoroughly to obtain a clear solution.

This formulation also yields a solubility of = 2.58 mg/mL (9.69 mM).[3]

Workflow for In Vitro Stock Solution Preparation
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Workflow for Preparing AKOS B018304 In Vitro Stock Solution
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Caption: Workflow for preparing AKOS B018304 in vitro stock solution.

Mechanism of Action Diagram
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Proposed Mechanism of Action of AKOS B018304
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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